Cas no 5204-46-6 (4-amino-2,6-dichlorobenzoic acid)

4-Amino-2,6-dichlorobenzoic acid is a chlorinated benzoic acid derivative featuring both amino and carboxyl functional groups. Its distinct structure makes it a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of electron-withdrawing chlorine atoms and the electron-donating amino group enhances its reactivity in substitution and coupling reactions. This compound is often utilized in the synthesis of herbicides and bioactive molecules due to its stability and versatility. High purity grades are available for research and industrial applications, ensuring consistent performance in synthetic workflows. Proper handling is advised due to potential irritant properties.
4-amino-2,6-dichlorobenzoic acid structure
5204-46-6 structure
Product Name:4-amino-2,6-dichlorobenzoic acid
CAS No:5204-46-6
MF:C7H5Cl2NO2
MW:206.026099920273
MDL:MFCD09999716
CID:1575464
PubChem ID:22571705
Update Time:2025-10-29

4-amino-2,6-dichlorobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2,6-dichloro-4-aminobenzoic Acid
    • 4-amino-2,6-dichlorobenzoic acid
    • SY250050
    • AKOS027316303
    • 4-AMINO-2,6-DICHLOROBENZOICACID
    • SB78621
    • DB-329679
    • SCHEMBL9769283
    • 5204-46-6
    • BS-50676
    • Z1269213745
    • MFCD09999716
    • CS-0197258
    • EN300-95231
    • 4-Aminobenzoic acid, 2,6-dichloro-
    • MDL: MFCD09999716
    • Inchi: 1S/C7H5Cl2NO2/c8-4-1-3(10)2-5(9)6(4)7(11)12/h1-2H,10H2,(H,11,12)
    • InChI Key: IUMLFJXZSWXTEC-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=C(C=1C(=O)O)Cl)N

Computed Properties

  • Exact Mass: 204.97000
  • Monoisotopic Mass: 204.9697338g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 63.3Ų

Experimental Properties

  • PSA: 63.32000
  • LogP: 2.85500

4-amino-2,6-dichlorobenzoic acid Customs Data

  • HS CODE:2922499990
  • Customs Data:

    China Customs Code:

    2922499990

    Overview:

    2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    P.Imported animals and plants\Quarantine of animal and plant products
    Q.Outbound animals and plants\Quarantine of animal and plant products
    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

4-amino-2,6-dichlorobenzoic acid Pricemore >>

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Additional information on 4-amino-2,6-dichlorobenzoic acid

4-Amino-2,6-Dichlorobenzoic Acid (CAS No. 5204-46-6): A Comprehensive Overview

4-Amino-2,6-dichlorobenzoic acid, identified by the CAS number 5204-46-6, is a chemical compound with significant applications in various scientific and industrial fields. This compound is a derivative of benzoic acid, featuring amino and dichloro substituents at specific positions on the aromatic ring. The presence of these functional groups imparts unique chemical properties, making it a valuable molecule in research and development.

The structure of 4-amino-2,6-dichlorobenzoic acid consists of a benzene ring with three substituents: an amino group (-NH₂) at the para position (position 4), and two chlorine atoms at the ortho positions (positions 2 and 6). The carboxylic acid group (-COOH) is located at position 1. This arrangement of substituents influences the compound's reactivity, solubility, and stability. Recent studies have highlighted its potential in drug design due to its ability to act as a versatile building block in organic synthesis.

Recent advancements in synthetic chemistry have led to improved methods for the production of 4-amino-2,6-dichlorobenzoic acid. Traditionally, this compound was synthesized via multi-step processes involving chlorination and amination reactions. However, modern techniques now employ more efficient catalysts and reaction conditions to enhance yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction rates while minimizing side reactions.

In terms of applications, 4-amino-2,6-dichlorobenzoic acid has found utility in several domains. In pharmaceuticals, it serves as an intermediate in the synthesis of various bioactive compounds. Its amino group facilitates the formation of amide bonds, enabling the creation of complex molecules with potential therapeutic effects. Recent studies have demonstrated its role in developing anti-inflammatory agents and antioxidants.

Beyond pharmaceuticals, this compound is also employed in material science. Its ability to form coordination complexes makes it a candidate for designing new materials with unique electronic properties. For example, researchers have investigated its use in creating metal-organic frameworks (MOFs) that exhibit high porosity and surface area.

The environmental impact of 4-amino-2,6-dichlorobenzoic acid has also garnered attention. Studies are underway to assess its biodegradability and toxicity under various conditions. Preliminary findings suggest that it exhibits moderate biodegradability under aerobic conditions but may persist in anaerobic environments. These insights are crucial for ensuring safe handling and disposal practices.

In conclusion, 4-amino-2,6-dichlorobenzoic acid (CAS No. 5204-46-6) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool in organic synthesis and material science. Ongoing research continues to uncover new potential uses while addressing environmental concerns associated with its production and application.

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